Cas no 87581-14-4 (Benzamide,4-nitro-N-[3-[[4-[(4-nitrobenzoyl)amino]butyl]amino]propyl]-)

Benzamide,4-nitro-N-[3-[[4-[(4-nitrobenzoyl)amino]butyl]amino]propyl]- structure
87581-14-4 structure
Product Name:Benzamide,4-nitro-N-[3-[[4-[(4-nitrobenzoyl)amino]butyl]amino]propyl]-
CAS No:87581-14-4
MF:C21H25N5O6
MW:443.453104734421
CID:725716
Update Time:2024-01-31

Benzamide,4-nitro-N-[3-[[4-[(4-nitrobenzoyl)amino]butyl]amino]propyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,4-nitro-N-[3-[[4-[(4-nitrobenzoyl)amino]butyl]amino]propyl]-
    • 4-nitro-N-[4-[3-[(4-nitrobenzoyl)amino]propylamino]butyl]benzamide
    • N(1),N(10)-bis(4-nitrobenzoyl)spermidine
    • Inchi: 1S/C21H25N5O6/c27-20(16-4-8-18(9-5-16)25(29)30)23-14-2-1-12-22-13-3-15-24-21(28)17-6-10-19(11-7-17)26(31)32/h4-11,22H,1-3,12-15H2,(H,23,27)(H,24,28)
    • InChI Key: CITGVVGNJAJBKW-UHFFFAOYSA-N
    • SMILES: C(NCCCCNCCCNC(=O)C1=CC=C([N+]([O-])=O)C=C1)(=O)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

  • Exact Mass: 443.180484
  • Monoisotopic Mass: 443.180484
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 11
  • Complexity: 619
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 162

Experimental Properties

  • Density: 1.281
  • Boiling Point: 736.4°C at 760 mmHg
  • Flash Point: 399.2°C
  • Refractive Index: 1.594
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